Cas no 1019627-75-8 (Methyl [(1-ethylpropyl)amino]acetate)

Methyl [(1-ethylpropyl)amino]acetate is a specialized ester-amine compound with applications in organic synthesis and pharmaceutical intermediates. Its structure combines an amino group with an ester functionality, offering versatility in nucleophilic and electrophilic reactions. The branched alkyl chain (1-ethylpropyl) enhances steric effects, potentially influencing selectivity in synthetic pathways. This compound is valued for its moderate reactivity and stability under standard conditions, making it suitable for controlled functionalization. It may serve as a precursor for bioactive molecules or chiral auxiliaries due to its asymmetric center. Handling requires standard laboratory precautions for amines and esters, including moisture-sensitive storage. Further characterization (e.g., NMR, HPLC) is recommended for specific applications.

Methyl [(1-ethylpropyl)amino]acetate structure

1019627-75-8 structure

Product Name:Methyl [(1-ethylpropyl)amino]acetate

CAS No:1019627-75-8

MF:C₈H₁₇NO₂

MW:159.2260825634

CID:2116456

Update Time:2025-06-07

Methyl [(1-ethylpropyl)amino]acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(pentan-3-ylamino)acetate
- methyl 2-(1-ethylpropylamino)acetate
- methyl [(1-ethylpropyl)amino]acetate
- Methyl 2-[(pentan-3-yl)amino]acetate
- Glycine, N-(1-ethylpropyl)-, methyl ester
- IYFIBYCDLACHMV-UHFFFAOYSA-N
- methyl[(1-ethylpropyl)amino]acetate
- N-(1-Ethylpropyl)glycine methyl ester
- Methyl [(1-ethylpropyl)amino]acetate
- Inchi： 1S/C8H17NO2/c1-4-7(5-2)9-6-8(10)11-3/h7,9H,4-6H2,1-3H3
- InChI Key： IYFIBYCDLACHMV-UHFFFAOYSA-N
- SMILES： O(C)C(CNC(CC)CC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 111
Topological Polar Surface Area: 38.3

Methyl [(1-ethylpropyl)amino]acetate Pricemore >>

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Enamine	EN300-39135-0.05g	methyl 2-[(pentan-3-yl)amino]acetate	1019627-75-8	0.05g	$66.0	2023-02-10
Enamine	EN300-39135-0.1g	methyl 2-[(pentan-3-yl)amino]acetate	1019627-75-8	0.1g	$98.0	2023-02-10
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Enamine	EN300-39135-1.0g	methyl 2-[(pentan-3-yl)amino]acetate	1019627-75-8	1.0g	$371.0	2023-02-10
Enamine	EN300-39135-2.5g	methyl 2-[(pentan-3-yl)amino]acetate	1019627-75-8	2.5g	$726.0	2023-02-10
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